Cas no 504417-60-1 (2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride)
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride
-
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-395668-0.05g |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 0.05g |
$238.0 | 2023-03-02 | |
| Enamine | EN300-395668-0.1g |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 0.1g |
$355.0 | 2023-03-02 | |
| Enamine | EN300-395668-0.25g |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 0.25g |
$509.0 | 2023-03-02 | |
| Enamine | EN300-395668-0.5g |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 0.5g |
$803.0 | 2023-03-02 | |
| Enamine | EN300-395668-1.0g |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-395668-2.5g |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 2.5g |
$2014.0 | 2023-03-02 | |
| Enamine | EN300-395668-5.0g |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 5.0g |
$2981.0 | 2023-03-02 | |
| Enamine | EN300-395668-10.0g |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 10.0g |
$4421.0 | 2023-03-02 | |
| Aaron | AR01E87V-50mg |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 50mg |
$353.00 | 2023-12-14 | |
| Aaron | AR01E87V-100mg |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride |
504417-60-1 | 95% | 100mg |
$514.00 | 2023-12-14 |
2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride
Recent Advances in the Study of 2H,4H,6H-furo[3,4-c]pyrazol-6-one Hydrochloride (CAS: 504417-60-1)
The compound 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride (CAS: 504417-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The furopyrazolone scaffold, in particular, has been identified as a promising framework for the development of new drugs targeting inflammatory and neurological disorders. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's structure and confirm its purity.
In vitro and in vivo studies have demonstrated that 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride exhibits notable anti-inflammatory and neuroprotective effects. Mechanistic studies suggest that these effects may be mediated through the modulation of key signaling pathways, such as the NF-κB and MAPK pathways. Additionally, the compound has shown promise in preclinical models of neurodegenerative diseases, including Alzheimer's and Parkinson's disease, further underscoring its therapeutic potential.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Current research efforts are focused on structural modifications to enhance bioavailability and reduce toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.
In conclusion, 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride represents a compelling area of research with significant implications for drug discovery and development. Continued investigation into its mechanisms of action and therapeutic potential is expected to yield valuable insights and pave the way for novel treatments in the coming years.
504417-60-1 (2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)